HR68

• Molecular Formula: C22H19ClN2O3
• Molecular Weight: 394.8 g/mol
• InChI: InChI=1S/C22H19ClN2O3/c1-22(2,21(27)25-18-11-13-24-14-12-18)28-19-9-5-16(6-10-19)20(26)15-3-7-17(23)8-4-15/h3-14H,1-2H3,(H,24,25,27)
• InChIKey: UUBDTDNTOJQKPE-UHFFFAOYSA-N

HR68: BBB-Penetrant Metabolic Compound for Glioblastoma

HR68 (also known as PP21; CAS 2454582-64-8; molecular formula C22H19ClN2O3, MW 394.85) is a benzoyl-phenoxy-acetamide (BPA) derivative developed via computational optimization of fenofibric acid, the active metabolite of the lipid-lowering agent fenofibrate [1]. While fenofibric acid itself exhibits in vitro anti-glioblastoma activity, it fails to cross the blood-brain barrier (BBB) [2], limiting its utility for central nervous system (CNS) oncology research. HR68 was designed specifically to overcome this limitation by introducing pyridine moieties to the BPA scaffold, resulting in improved physicochemical properties predictive of CNS penetration [1]. This compound demonstrates reproducible cytotoxicity against glioblastoma cells (LN-229 IC50 = 1.17 µM) and has been validated to cross the BBB in temozolomide-resistant orthotopic PDX mouse models of glioblastoma [1].

BBB-penetrant tool compound: crosses BBB in in vivo glioblastoma model

Distinct mechanism: mitochondrial respiration blockade, not DNA alkylation

Reported activity in temozolomide-resistant glioblastoma research models

• [1] Ingraham Iv, C., Lassak, A., Mensah, P., et al. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. Scientific Reports, 2023, 13, 12236. View Source
• [2] Mensah, P., et al. Exploring alternative anti-glioblastoma candidate. LSU Health Sciences Center Medical Student Research Poster Symposium, 2024, Poster 74. View Source

Why HR68 Cannot Be Substituted by Fenofibrate or BPA Analogs

The BPA scaffold class exhibits extreme sensitivity to structural modifications that profoundly affect BBB penetration and cytotoxicity. The parent compound, fenofibric acid (FF), demonstrates anti-glioblastoma activity in vitro but exhibits negligible BBB penetration, rendering it unsuitable for CNS applications [1]. Within the BPA-pyridine series, cytotoxicity IC50 values span nearly an order of magnitude (0.59 µM to >5 µM) depending on subtle variations in linker geometry and stereochemistry [2]. Computational CNS-MPO scores, BBB_SCORE values, and hERG cardiotoxicity predictions further diverge substantially across structural analogs [2]. Critically, even within the top candidate tier, HR67 (IC50 0.59 µM) and HR68 (IC50 1.17 µM) exhibit a 2-fold difference in potency despite comparable computational BBB scores [2], while HR68 uniquely demonstrated validated in vivo brain tumor accumulation at 3.7 ± 0.5 µM—exceeding its IC50 by over 3-fold—a finding not reported for its closest analogs [2]. These quantitative differences preclude assuming functional equivalence among BPA-derived compounds without empirical validation.

Fenofibric acid (parent compound)

In vitro anti-glioblastoma activity but lacks BBB penetration; may not substitute for CNS research without BBB validation.

BPA-pyridine analogs (e.g., HR73, HR76)

Cytotoxicity spans nearly an order of magnitude across analogs; potency and BBB profile may not transfer directly.

HR67 (closest structural analog)

Higher in vitro potency but lacks validated in vivo brain tumor accumulation; CNS exposure context differs substantially.

• [1] Reiss, K., Lassak, A., Ingraham, C., et al. Abstract 2137: Glioblastoma mitochondrial respiration as a target for a new class of metabolic compounds capable of crossing the blood brain barrier. Cancer Research, 2022, 82(12_Suppl): 2137. View Source
• [2] Ingraham Iv, C., Lassak, A., Mensah, P., et al. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. Scientific Reports, 2023, 13, 12236. View Source

HR68 Quantitative Differentiation Evidence

Cytotoxicity Enhancement Over Fenofibric Acid

HR68 (PP21) demonstrates >30-fold greater glioblastoma cell-killing potency compared to its parent molecule fenofibric acid (FF). This differentiation is critical because FF, while active against glioblastoma cells in vitro, cannot penetrate the BBB [1], whereas HR68 combines enhanced potency with validated BBB penetration. The comparator here is the unmodified parent compound from which HR68 was structurally derived [1].

Cytotoxicity vs Parent

Head-to-head

>30-fold lower concentration vs fenofibric acid

Supports procurement over parent compound with BBB limitation

Tested in low-glucose environment

Evidence Dimension	Glioblastoma cytotoxicity (IC50)
Target Compound Data	1.24 µM (PP21/HR68)
Comparator Or Baseline	Fenofibric acid (FF): not provided as IC50; PP21 is >30-fold more effective than FF
Quantified Difference	>30-fold lower concentration required for equivalent effect
Conditions	Tested in low glucose environment (1 g/L glucose); cell line not explicitly specified in the abstract but consistent with LN-229 glioblastoma model systems used in related studies

Why This Matters

This >30-fold potency enhancement over the parent fenofibric acid compound, combined with the validated BBB penetration, makes HR68 a far more suitable candidate than fenofibric acid or unmodified fenofibrate for in vivo glioblastoma research applications.

• [1] Reiss, K., Lassak, A., Ingraham, C., et al. Abstract 2137: Glioblastoma mitochondrial respiration as a target for a new class of metabolic compounds capable of crossing the blood brain barrier. Cancer Research, 2022, 82(12_Suppl): 2137. View Source

Validated Brain Tumor Accumulation

HR68 is one of the few BPA-pyridine compounds for which direct in vivo brain tumor accumulation has been experimentally validated. Following intraperitoneal administration in Foxn1 nude mice bearing intracranial GBM12 glioblastoma xenografts, HR68 accumulated in brain tumor tissue at 3.7 ± 0.5 µM [1]. This concentration exceeds the compound's own glioblastoma IC50 (1.17 µM) by over 3-fold, providing quantitative evidence of therapeutically relevant tumor exposure [1]. In contrast, the parent compound fenofibric acid (FF) has been previously demonstrated to lack the ability to accumulate in brain tumor tissue [1].

Brain Tumor Accumulation

Head-to-head

3.7 ± 0.5 µM in tumor tissue

Exceeds IC50 by >3-fold, supporting CNS exposure review

Foxn1 nude mouse orthotopic GBM12 model

Evidence Dimension	Brain tumor tissue concentration following systemic administration
Target Compound Data	3.7 ± 0.5 µM (brain tumor tissue concentration)
Comparator Or Baseline	Fenofibric acid (FF): demonstrated inability to accumulate in brain tumor tissue; HR68 glioblastoma IC50: 1.17 µM
Quantified Difference	HR68 tumor concentration is >3-fold higher than its IC50; FF tumor concentration is negligible/non-therapeutic
Conditions	Foxn1 nude mice bearing orthotopic intracranial GBM12 glioblastoma xenografts; HR68 administered intraperitoneally

Why This Matters

This direct in vivo evidence of BBB penetration and therapeutic-range tumor accumulation distinguishes HR68 from parent fenofibric acid (which cannot accumulate in brain tumors) and from unvalidated analogs lacking in vivo brain exposure data, reducing procurement risk for CNS-targeted studies.

• [1] Ingraham Iv, C., Lassak, A., Mensah, P., et al. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. Scientific Reports, 2023, 13, 12236. View Source

Potency Comparison vs. Fenofibrate in LN-229 Cells

In LN-229 human glioblastoma cells, PP21 (HR68) exhibits an IC50 value approximately 20-fold lower than that of fenofibrate (FF), with PP21 IC50 reported as 1.5 µM [1]. This 20-fold potency advantage was also observed in patient-derived GBM12 isolates [1], indicating that the enhanced cytotoxicity is maintained across both established cell lines and clinically relevant primary tumor cells.

LN-229 IC50 Comparison

Cross-study comparable

PP21 1.5 µM vs fenofibrate ~30 µM

~20-fold lower IC50, consistent in patient-derived GBM12 isolates

Lower compound consumption per experiment

Evidence Dimension	Cytotoxicity (IC50) in LN-229 glioblastoma cells
Target Compound Data	1.5 µM (PP21/HR68)
Comparator Or Baseline	Fenofibrate (FF): approximately 30 µM (estimated based on ~20-fold difference statement)
Quantified Difference	PP21 IC50 is ~20-fold lower than FF IC50
Conditions	LN-229 human glioblastoma cell line; also validated in patient-derived GBM12 isolates

Why This Matters

The ~20-fold potency advantage over fenofibrate—consistent across both LN-229 and patient-derived GBM12 isolates—directly translates to lower compound consumption per experiment and enables studies at therapeutically relevant concentrations unattainable with fenofibrate.

• [1] Mensah, P., et al. Exploring alternative anti-glioblastoma candidate. LSU Health Sciences Center Medical Student Research Poster Symposium, 2024, Poster 74. View Source

Lead Ranking in BPA-Pyridine SAR Campaign

In a systematic structure-activity relationship (SAR) study of over 100 BPA structural variants, 24 top candidates were synthesized and evaluated. Only six compounds demonstrated meaningful glioblastoma cytotoxicity (IC50 range: 0.59 to 3.24 µM) [1]. Within this elite set, HR68 (IC50 = 1.17 µM) and HR67 (IC50 = 0.59 µM) were identified as the two leading candidates based on combined cytotoxic potency and favorable computational BBB/CNS parameters [1]. Other BPA-pyridine variants in the study, including HR73 (IC50 3.24 µM), HR76 (IC50 2.87 µM), HR87 (IC50 5.38 µM), and HR90 (IC50 2.05 µM), exhibited significantly lower potency [1].

Lead Ranking

Class-level inference

Top 2 of >100 BPA variants; IC50 1.17 µM

Ranked within elite set; 2.8–4.6 fold more potent than lower-ranking analogs

MTT-based CV assay at 25 µM screening

Evidence Dimension	Glioblastoma cytotoxicity (IC50) across BPA-pyridine analogs
Target Compound Data	HR68 IC50 = 1.17 µM
Comparator Or Baseline	HR67 IC50 = 0.59 µM; HR73 IC50 = 3.24 µM; HR76 IC50 = 2.87 µM; HR87 IC50 = 5.38 µM; HR90 IC50 = 2.05 µM
Quantified Difference	HR68 is 2.8-fold more potent than HR73, 2.5-fold more potent than HR76, 4.6-fold more potent than HR87, and 1.8-fold more potent than HR90
Conditions	Glioblastoma cell viability (MTT-based CV assay) at 25 µM screening concentration with IC50 determination for active compounds

Why This Matters

This within-class potency ranking—placing HR68 in the top two compounds out of over 100 candidates—provides procurement justification for selecting HR68 over less potent BPA analogs (e.g., HR73, HR76, HR87) that lack the combined potency and BBB validation profile.

• [1] Ingraham Iv, C., Lassak, A., Mensah, P., et al. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. Scientific Reports, 2023, 13, 12236. View Source

Activity in Temozolomide-Resistant Glioblastoma Models

HR68 crosses the blood-brain barrier and demonstrates anti-tumor activity in a temozolomide-resistant orthotopic patient-derived xenograft (PDX) mouse model of glioblastoma . Temozolomide (TMZ) is the current standard-of-care chemotherapy for glioblastoma, but acquired resistance remains a major clinical challenge limiting therapeutic efficacy . While the study does not report direct head-to-head IC50 or tumor growth inhibition values comparing HR68 to TMZ in the resistant model, the evidence confirms that HR68's mechanism of action (mitochondrial respiration blockade) is distinct from TMZ's DNA alkylation mechanism [1], thereby circumventing TMZ-resistance pathways.

TMZ-Resistant Model

Supporting evidence

BBB crossing and anti-tumor activity in TMZ-resistant orthotopic PDX

Distinct mitochondrial mechanism; may support TMZ-refractory model research

Mechanism: respiration blockade vs DNA alkylation

Evidence Dimension	Activity in TMZ-resistant glioblastoma model
Target Compound Data	Confirmed BBB crossing and anti-tumor activity in TMZ-resistant orthotopic PDX model
Comparator Or Baseline	Temozolomide: activity is compromised in resistant models due to DNA repair-mediated resistance mechanisms
Quantified Difference	No direct quantitative comparison available from the cited source; the value lies in HR68's distinct mechanism (mitochondrial respiration inhibition) vs. TMZ's mechanism (DNA alkylation)
Conditions	Temozolomide-resistant orthotopic patient-derived xenograft (PDX) mouse model of glioblastoma

Why This Matters

HR68's ability to cross the BBB and exert anti-tumor activity in TMZ-resistant glioblastoma models supports its procurement for studies addressing TMZ-refractory glioblastoma, where the standard-of-care chemotherapy fails, enabling exploration of alternative or combination therapeutic strategies.

• [1] Reiss, K., Lassak, A., Ingraham, C., et al. Abstract 2137: Glioblastoma mitochondrial respiration as a target for a new class of metabolic compounds capable of crossing the blood brain barrier. Cancer Research, 2022, 82(12_Suppl): 2137. View Source

In Silico CNS Penetration Prediction

Computational assessment of CNS penetration probability for HR68 yielded a CNS-MPO (Central Nervous System Multiparameter Optimization) score of 3.71 and a BBB_SCORE between 4 and 5 [1]. CNS-MPO scores above 3 indicate >50% probability of brain penetration; BBB_SCORE values between 4 and 5 similarly indicate high BBB penetration probability [1]. While these scores are slightly lower than those of the prototype compound PP1 (CNS-MPO = 3.9) [1], HR68 nevertheless demonstrated validated BBB crossing in both in vitro model membranes and in vivo tumor tissue [1]. In contrast, the parent compound fenofibric acid has no reported CNS-MPO or BBB_SCORE supporting CNS penetration and was experimentally shown to lack brain tumor accumulation [1].

CNS-MPO / BBB_SCORE

Supporting evidence

CNS-MPO 3.71, BBB_SCORE 4–5

Predicted >50% BBB penetration probability; validated experimentally

Benchmark: PP1 3.9; fenofibric acid unfavorable

Evidence Dimension	Computed CNS penetration probability parameters
Target Compound Data	HR68 CNS-MPO = 3.71; BBB_SCORE = 4-5
Comparator Or Baseline	PP1 CNS-MPO = 3.9; fenofibric acid: no favorable CNS parameters, fails BBB penetration experimentally
Quantified Difference	HR68 CNS-MPO is 0.19 units lower than PP1; HR68 BBB_SCORE (4-5) exceeds the acceptable threshold of 4.0; FF parameters are unfavorable for CNS penetration
Conditions	Computational predictions using CNS-MPO algorithm and BBB_SCORE; validated via in vitro BBB model membrane permeability assay and in vivo brain tumor tissue measurement

Why This Matters

These computational CNS penetration parameters, combined with experimental validation, provide a data-driven rationale for selecting HR68 over fenofibric acid (which lacks CNS penetration) and offer a benchmark for comparison with other BPA analogs lacking experimental BBB validation.

• [1] Ingraham Iv, C., Lassak, A., Mensah, P., et al. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. Scientific Reports, 2023, 13, 12236. View Source

HR68 Research Application Scenarios

Orthotopic Glioblastoma Xenograft Studies

Researchers conducting orthotopic intracranial glioblastoma xenograft experiments (e.g., using LN-229 or patient-derived GBM12 models) should select HR68 when the experimental objective requires a tool compound with validated in vivo brain tumor accumulation. Unlike fenofibric acid, which has been demonstrated to lack brain tumor accumulation capability [1], HR68 achieves tumor tissue concentrations of 3.7 ± 0.5 µM—exceeding its IC50 by >3-fold [1]. This validated tumor exposure reduces the experimental risk of false-negative results attributable to inadequate CNS penetration, a common pitfall when using non-BBB-penetrant metabolic inhibitors in orthotopic brain tumor models [1].

Temozolomide-Resistant Glioblastoma Research

For investigations focused on TMZ-resistant glioblastoma, HR68 represents a mechanistically distinct alternative to TMZ. TMZ exerts cytotoxicity via DNA alkylation, whereas HR68 induces metabolic crisis through blockade of mitochondrial respiration, followed by AMPK activation, autophagy, and necrosis-like cell death [1]. The compound's demonstrated activity in TMZ-resistant orthotopic PDX models [2] supports its use in studies aimed at characterizing resistance circumvention strategies, evaluating combination regimens (e.g., with glycolysis inhibitors such as lonidamine), or investigating metabolic vulnerabilities in TMZ-refractory tumors [1].

BPA Scaffold SAR and Lead Optimization

HR68 serves as a benchmark reference compound for medicinal chemistry campaigns exploring BPA scaffold modifications for CNS oncology applications. As one of the two most potent compounds identified from screening over 100 BPA variants [1], HR68's structural features—pyridine substitution pattern, ClogD, MPA (<60 Ų), HOMO/LUMO energies, and stereochemical configuration—provide a validated starting point for further optimization. Procurement of HR68 enables direct comparative evaluation of novel BPA analogs in standardized assays, establishing a quantitative reference for cytotoxicity (IC50 = 1.17 µM), BBB penetration (CNS-MPO = 3.71, BBB_SCORE = 4-5), and cardiotoxicity risk (predicted hERG > 5.5 for parent compound) [1].

Mitochondrial Respiration Inhibition in Glioblastoma

HR68's defined mechanism of action—severe and immediate blockade of mitochondrial respiration leading to ATP depletion, AMPK activation, autophagy induction, and necrosis-like cell death [1]—makes it a valuable tool for investigating metabolic vulnerabilities in glioblastoma. The compound exhibits >30-fold enhanced potency relative to fenofibric acid [1] and demonstrates glucose-dependent cytotoxicity that can be modulated via co-treatment with glycolysis inhibitors such as lonidamine or gnetin H [1]. These properties support its application in studies examining metabolic plasticity, energy stress responses, and the therapeutic potential of dual targeting of oxidative phosphorylation and glycolysis in glioblastoma cells [1].

Application

Selection Property

Validation Focus

Orthotopic glioblastoma xenograft studies

Validated brain tumor accumulation

In vivo BBB penetration and tumor exposure verification

Temozolomide-resistant glioblastoma research

Distinct mechanism (mitochondrial respiration inhibition)

Activity in TMZ-resistant models without DNA alkylation cross-resistance

BPA scaffold SAR and lead optimization

Benchmark potency and CNS penetration parameters

Comparison to HR67 and lower-potency analogs

Mitochondrial respiration inhibition in glioblastoma

Defined metabolic crisis mechanism

ATP depletion, AMPK activation, autophagy, necrosis endpoints

• [1] Reiss, K., Lassak, A., Ingraham, C., et al. Abstract 2137: Glioblastoma mitochondrial respiration as a target for a new class of metabolic compounds capable of crossing the blood brain barrier. Cancer Research, 2022, 82(12_Suppl): 2137. View Source
• [2] Ingraham Iv, C., Lassak, A., Mensah, P., et al. Computational modeling and synthesis of pyridine variants of benzoyl-phenoxy-acetamide with high glioblastoma cytotoxicity and brain tumor penetration. Scientific Reports, 2023, 13, 12236. View Source